![molecular formula C21H26N2O2 B6640869 1-benzyl-N-[4-(2-hydroxyethyl)phenyl]piperidine-3-carboxamide](/img/structure/B6640869.png)
1-benzyl-N-[4-(2-hydroxyethyl)phenyl]piperidine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-benzyl-N-[4-(2-hydroxyethyl)phenyl]piperidine-3-carboxamide, also known as BHPC, is a synthetic compound that belongs to the class of piperidine derivatives. BHPC has gained significant attention in the scientific community due to its potential therapeutic applications.
Mechanism of Action
The mechanism of action of 1-benzyl-N-[4-(2-hydroxyethyl)phenyl]piperidine-3-carboxamide is not fully understood. However, it has been suggested that 1-benzyl-N-[4-(2-hydroxyethyl)phenyl]piperidine-3-carboxamide exerts its effects by modulating various signaling pathways, including the MAPK/ERK pathway, the PI3K/Akt pathway, and the NF-kB pathway. 1-benzyl-N-[4-(2-hydroxyethyl)phenyl]piperidine-3-carboxamide has also been shown to inhibit the activity of various enzymes, including acetylcholinesterase and butyrylcholinesterase.
Biochemical and Physiological Effects:
1-benzyl-N-[4-(2-hydroxyethyl)phenyl]piperidine-3-carboxamide has been shown to exhibit various biochemical and physiological effects. 1-benzyl-N-[4-(2-hydroxyethyl)phenyl]piperidine-3-carboxamide has been shown to reduce oxidative stress, inflammation, and apoptosis. 1-benzyl-N-[4-(2-hydroxyethyl)phenyl]piperidine-3-carboxamide has also been shown to improve mitochondrial function and increase the expression of various neuroprotective proteins.
Advantages and Limitations for Lab Experiments
1-benzyl-N-[4-(2-hydroxyethyl)phenyl]piperidine-3-carboxamide has several advantages for lab experiments. 1-benzyl-N-[4-(2-hydroxyethyl)phenyl]piperidine-3-carboxamide is a synthetic compound that can be easily synthesized and purified. 1-benzyl-N-[4-(2-hydroxyethyl)phenyl]piperidine-3-carboxamide also exhibits potent biological activity, making it an ideal candidate for studying the mechanism of action and therapeutic potential. However, 1-benzyl-N-[4-(2-hydroxyethyl)phenyl]piperidine-3-carboxamide also has some limitations for lab experiments. 1-benzyl-N-[4-(2-hydroxyethyl)phenyl]piperidine-3-carboxamide is relatively unstable and can degrade over time, making it difficult to store and handle. 1-benzyl-N-[4-(2-hydroxyethyl)phenyl]piperidine-3-carboxamide also has limited solubility in aqueous solutions, which can make it challenging to administer in vivo.
Future Directions
There are several future directions for the study of 1-benzyl-N-[4-(2-hydroxyethyl)phenyl]piperidine-3-carboxamide. One potential direction is to further investigate the mechanism of action of 1-benzyl-N-[4-(2-hydroxyethyl)phenyl]piperidine-3-carboxamide and its effects on various signaling pathways. Another potential direction is to study the pharmacokinetics and pharmacodynamics of 1-benzyl-N-[4-(2-hydroxyethyl)phenyl]piperidine-3-carboxamide in vivo. Additionally, 1-benzyl-N-[4-(2-hydroxyethyl)phenyl]piperidine-3-carboxamide could be studied in combination with other compounds to determine its synergistic effects. Overall, the study of 1-benzyl-N-[4-(2-hydroxyethyl)phenyl]piperidine-3-carboxamide has the potential to lead to the development of novel therapeutic agents for the treatment of various diseases.
Synthesis Methods
1-benzyl-N-[4-(2-hydroxyethyl)phenyl]piperidine-3-carboxamide can be synthesized through a multi-step process that involves the reaction of benzylpiperidine and 4-(2-hydroxyethyl)phenylamine. The reaction is carried out in the presence of a suitable solvent and a catalyst. The resulting product is then purified through various techniques, including chromatography and recrystallization.
Scientific Research Applications
1-benzyl-N-[4-(2-hydroxyethyl)phenyl]piperidine-3-carboxamide has been studied for its potential therapeutic applications in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. 1-benzyl-N-[4-(2-hydroxyethyl)phenyl]piperidine-3-carboxamide has been shown to exhibit anti-cancer activity by inducing apoptosis in cancer cells. In Alzheimer's disease, 1-benzyl-N-[4-(2-hydroxyethyl)phenyl]piperidine-3-carboxamide has been shown to improve cognitive function and reduce amyloid-beta accumulation. In Parkinson's disease, 1-benzyl-N-[4-(2-hydroxyethyl)phenyl]piperidine-3-carboxamide has been shown to protect dopaminergic neurons from oxidative stress-induced damage.
properties
IUPAC Name |
1-benzyl-N-[4-(2-hydroxyethyl)phenyl]piperidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N2O2/c24-14-12-17-8-10-20(11-9-17)22-21(25)19-7-4-13-23(16-19)15-18-5-2-1-3-6-18/h1-3,5-6,8-11,19,24H,4,7,12-16H2,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CZBCKOYSNIIAAP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)CC2=CC=CC=C2)C(=O)NC3=CC=C(C=C3)CCO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-benzyl-N-[4-(2-hydroxyethyl)phenyl]piperidine-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.